![molecular formula C17H13F2NO2S B2602169 3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide CAS No. 2097933-73-6](/img/structure/B2602169.png)
3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide
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Description
3,4-difluoro-N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C17H13F2NO2S and its molecular weight is 333.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis of Heterocyclic Compounds : The compound plays a role in the synthesis of diverse heterocyclic compounds, like dihydrothieno(and furo)pyrimidines, which exhibit active methine groups, indicating potential applications in organic chemistry and materials science (Maruoka, Yamagata, & Yamazaki, 2001).
Electrophilic Aromatic Reactivities : It contributes to the understanding of electrophilic aromatic reactivities, particularly in the context of pyrolysis, which could be relevant for developing new synthetic methodologies (Amin & Taylor, 1978).
Oxidative Annulation Reactions : The compound is relevant in photoinduced direct oxidative annulation reactions, which lead to the formation of functionally diverse polyheterocyclic compounds, a process significant in organic synthesis (Jin Zhang et al., 2017).
Applications in Material Science
Dye-Sensitized Solar Cells : It is used in the context of dye-sensitized solar cells, particularly in the synthesis of phenothiazine derivatives, indicating its potential use in renewable energy technologies (Se Hun Kim et al., 2011).
Electrochromic Conducting Polymers : The compound's derivatives have been utilized in the electrochemical polymerization of monomers, leading to the creation of electrochromic conducting polymers with potential applications in electronic devices (Sotzing, Reynolds, & Steel, 1996).
Electroactive Polymers : Its derivatives are used in the synthesis of novel hybrid polymers with potential applications in electroactive materials, indicating its relevance in materials chemistry (Baldwin et al., 2008).
Biomedical Research
Antiplasmodial Activities : Derivatives of this compound have been studied for their antiplasmodial activities, with a focus on their efficacy against strains of Plasmodium falciparum, highlighting its potential in the field of medicinal chemistry (Hermann et al., 2021).
Antimicrobial and Anticancer Activities : Studies also include the synthesis of pyridines, thioamides, and thiazole derivatives from this compound, which have been evaluated for their antimicrobial and anticancer activities (Zaki, Al-Gendey, & Abdelhamid, 2018).
Anti-pathogenic Properties : Some derivatives exhibit anti-pathogenic activities, particularly against bacterial strains capable of forming biofilms, suggesting potential applications in developing anti-microbial agents (Limban, Marutescu, & Chifiriuc, 2011).
Properties
IUPAC Name |
3,4-difluoro-N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F2NO2S/c18-13-6-5-11(9-14(13)19)17(21)20-10-12(15-3-1-7-22-15)16-4-2-8-23-16/h1-9,12H,10H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZGRXUOYNQNYSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CNC(=O)C2=CC(=C(C=C2)F)F)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.